Cas no 2228429-03-4 (methyl 3-(5-bromopyrimidin-2-yl)-2-hydroxypropanoate)

• Product Name: methyl 3-(5-bromopyrimidin-2-yl)-2-hydroxypropanoate
• CAS No: 2228429-03-4
• MF: C₈H₉BrN₂O₃
• MW: 261.072661161423
• CID: 6485305
• PubChem ID: 165757061
• Update Time: 2025-10-24

methyl 3-(5-bromopyrimidin-2-yl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(5-bromopyrimidin-2-yl)-2-hydroxypropanoate
• 2228429-03-4
• EN300-1925956

• Inchi： 1S/C8H9BrN2O3/c1-14-8(13)6(12)2-7-10-3-5(9)4-11-7/h3-4,6,12H,2H2,1H3
• InChI Key： DZQXEPZWOZUZDY-UHFFFAOYSA-N
• SMILES： BrC1C=NC(CC(C(=O)OC)O)=NC=1

Computed Properties

• Exact Mass: 259.97965g/mol
• Monoisotopic Mass: 259.97965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 72.3Ų

Additional information on methyl 3-(5-bromopyrimidin-2-yl)-2-hydroxypropanoate

Chemical Compound: Methyl 3-(5-Bromopyrimidin-2-yl)-2-Hydroxypropanoate (CAS No: 2228429-03-4)

The compound Methyl 3-(5-Bromopyrimidin-2-yl)-2-Hydroxypropanoate, identified by the CAS registry number 2228429-03-4, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied for their potential applications in drug development, particularly in the design of anticancer and antiviral agents.

The molecular structure of Methyl 3-(5-Bromopyrimidin-2-yl)-2-Hydroxypropanoate consists of a pyrimidine ring substituted with a bromine atom at the 5-position and a methyl ester group attached to a hydroxyl-substituted propanoate moiety. This unique combination of functional groups makes it an interesting target for chemical modifications and bioactivity studies. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging various coupling reactions and protecting group strategies.

One of the most notable applications of this compound is its role as an intermediate in the synthesis of bioactive molecules. Researchers have demonstrated that Methyl 3-(5-Bromopyrimidin-2-yl)-2-Hydroxypropanoate can be further functionalized to yield derivatives with enhanced pharmacokinetic properties and improved bioavailability. For instance, studies published in leading journals such as Journal of Medicinal Chemistry and Organic Letters highlight its potential as a precursor for developing inhibitors targeting key enzymes involved in cancer progression.

In terms of pharmacological activity, this compound has shown promising results in vitro assays, particularly in modulating signaling pathways associated with cell proliferation and apoptosis. The presence of the bromine substituent at the pyrimidine ring enhances its ability to interact with specific protein targets, making it a valuable tool for drug discovery programs. Moreover, recent computational studies using molecular docking techniques have provided insights into its binding affinity and selectivity profiles, further underscoring its potential therapeutic applications.

The synthesis of Methyl 3-(5-Bromopyrimidin-2-yl)-2-Hydroxypropanoate involves a multi-step process that typically begins with the preparation of the pyrimidine core followed by substitution reactions to introduce the bromine atom and the ester group. Optimization of reaction conditions, such as temperature, solvent systems, and catalysts, has significantly improved the yield and purity of the final product. These advancements are detailed in recent publications, emphasizing the importance of green chemistry principles in modern organic synthesis.

In addition to its role as an intermediate, this compound has also been explored for its potential as a standalone therapeutic agent. Preclinical studies have demonstrated its ability to inhibit key oncogenic pathways, making it a candidate for further investigation in animal models of cancer. Furthermore, its hydroxyl group provides opportunities for additional chemical modifications, enabling researchers to tailor its properties for specific therapeutic applications.

The development of efficient analytical methods for characterizing this compound has also been a focus of recent research efforts. Techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have been employed to confirm its molecular structure and purity. These advancements ensure that researchers can confidently use this compound in their studies while maintaining high standards of quality control.

In conclusion, Methyl 3-(5-Bromopyrimidin-2-yl)-2-Hydroxypropanoate (CAS No: 2228429-03-4) stands out as a versatile molecule with significant potential in drug discovery and development. Its unique structural features, combined with recent advances in synthetic and analytical chemistry, position it as an important tool for researchers aiming to design novel therapeutic agents with improved efficacy and safety profiles.